Cas no 1249688-99-0 (4-(bromomethyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 1249688-99-0
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD16748366
• CID: 5216542
• PubChem ID: 62395305
• Update Time: 2025-10-30

4-(bromomethyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole
• 4-(bromomethyl)-1-methyltriazole
• 1H-1,2,3-Triazole, 4-(bromomethyl)-1-methyl-

• MDL： MFCD16748366
• Inchi： 1S/C4H6BrN3/c1-8-3-4(2-5)6-7-8/h3H,2H2,1H3
• InChI Key： SZJLYVIGOLRODJ-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C)N=N1

Computed Properties

• Exact Mass: 174.97451g/mol
• Monoisotopic Mass: 174.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole

Introduction to 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 1249688-99-0)

4-(bromomethyl)-1-methyl-1H-1,2,3-triazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science due to its versatile reactivity and potential applications. This compound, identified by the CAS number 1249688-99-0, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a bromomethyl substituent on the triazole ring enhances its utility as a building block in synthetic chemistry, enabling further functionalization and the development of novel derivatives.

The structural features of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole make it a valuable intermediate in the synthesis of various pharmacologically active compounds. The bromomethyl group serves as a reactive handle, facilitating nucleophilic substitution reactions that can introduce diverse functional groups into the molecule. This property is particularly useful in drug discovery efforts, where rapid and efficient construction of complex molecular architectures is often required.

In recent years, there has been growing interest in the development of new therapeutic agents based on triazole scaffolds. Triazoles have been demonstrated to exhibit a wide range of biological activities, including antifungal, antiviral, and anticancer properties. The methyl group at the 1-position of the triazole ring further modulates the electronic properties of the molecule, influencing its reactivity and biological profile. This combination of structural features makes 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole is its role in the synthesis of bioactive molecules. Researchers have leveraged its bromomethyl functionality to construct more complex structures by introducing various nucleophiles, such as amines, alcohols, and thiols. These reactions can be tailored to produce derivatives with enhanced binding affinity or improved pharmacokinetic properties. For instance, recent studies have shown that derivatives of this compound exhibit significant activity against certain kinases, making them attractive candidates for oncology research.

The pharmaceutical industry has also been exploring the use of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole in the development of vaccines and immunomodulators. The triazole core is known to interact favorably with biological targets, and modifications to this scaffold can lead to compounds that modulate immune responses. In particular, researchers have been interested in its potential as an adjuvant or as a component of vaccine formulations designed to elicit strong protective immunity.

From a materials science perspective, 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole has been investigated for its applications in polymer chemistry and coatings. The bromomethyl group allows for covalent attachment to various polymer backbones, enabling the creation of functionalized materials with tailored properties. These materials may find use in electronics, where precise control over molecular architecture is essential for optimal performance.

The synthesis of 4-(bromomethyl)-1-methyl-1H-1,2,3-triazole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion,4-(bromomethyl)-1-methyl-1H-1,2,3-triazole (CAS No. 1249688-99-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs or advanced materials. As our understanding of its properties continues to grow,this compound will undoubtedly play an increasingly important role in future scientific endeavors.